2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-[(2-imidazol-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H21N3O/c25-21(13-17-10-9-16-5-1-3-7-19(16)17)23-14-18-6-2-4-8-20(18)24-12-11-22-15-24/h1-8,11-12,15,17H,9-10,13-14H2,(H,23,25)
• InChI Key: HVTQMANDSLLSCS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)NCC3=CC=CC=C3N4C=CN=C4
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. This compound has been studied extensively due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide is a selective antagonist of the dopamine D4 receptor. The dopamine D4 receptor is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex, striatum, and limbic system. The activation of the dopamine D4 receptor has been implicated in various neurological and psychiatric disorders. 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide binds to the dopamine D4 receptor and blocks its activation, leading to a decrease in the release of dopamine and other neurotransmitters.
Biochemical and Physiological Effects:
2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been shown to reduce the reinforcing effects of drugs of abuse such as cocaine and amphetamine. 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide has been shown to increase the release of acetylcholine in the prefrontal cortex, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide is its selectivity for the dopamine D4 receptor. This allows for more precise manipulation of the dopamine system in animal models. However, one of the limitations of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide is its poor solubility in aqueous solutions, which can make dosing and administration challenging.

Future Directions

There are several future directions for the study of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide. One area of research is the potential use of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide in the treatment of drug addiction. Another area of research is the potential use of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide in the treatment of Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide and its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide involves the reaction of 2-(1H-imidazol-1-yl)benzylamine with 2-(2,3-dihydro-1H-inden-1-yl)acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to yield 2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide.

Scientific Research Applications

2-(2,3-dihydro-1H-inden-1-yl)-N-[2-(1H-imidazol-1-yl)benzyl]acetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been studied for its potential use in the treatment of drug addiction and Parkinson's disease.